Cas no 2248335-16-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-indole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-indole-3-carboxylate
• CAS No: 2248335-16-0
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 6174213
• PubChem ID: 165719868
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-indole-3-carboxylate
• 2248335-16-0
• EN300-6516789

• Inchi： 1S/C18H12N2O4/c1-10-6-7-15-13(8-10)14(9-19-15)18(23)24-20-16(21)11-4-2-3-5-12(11)17(20)22/h2-9,19H,1H3
• InChI Key： PTERZYIHMFKGGS-UHFFFAOYSA-N
• SMILES： O(C(C1=CNC2C=CC(C)=CC=21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 320.07970687g/mol
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1H-indole-3-carboxylate

Compound CAS No 2248335-16-0: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 5-Methyl-1H-lndole-3-Carboxylate

The compound with CAS No 2248335-16-0, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoinidol-2-yli 5-methyl-indolecarboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structurally, this compound is characterized by a complex arrangement of rings and functional groups. The isoindole ring system, combined with the indole carboxylate moiety, creates a molecule with both aromatic and non-aromatic regions. This duality is particularly interesting for researchers exploring the relationship between molecular architecture and biological activity.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties. The ability of this molecule to interact with specific cellular pathways makes it a valuable tool in the quest for novel therapeutic agents.

In addition to its pharmacological applications, the compound has also been explored in the context of material science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers at Stanford University have been investigating its potential as a component in next-generation electronic devices.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better purity levels. These improvements are crucial for scaling up production if the compound is to be used in commercial applications.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, knowing how such molecules break down in natural environments is essential for risk assessment and regulatory compliance.

In conclusion, CAS No 2248335–16–0, or 1,3-dioxo–2,3–dihydro–1H–isoinidol–2–yli 5–methyl-indolecarboxylate, represents a fascinating intersection of chemistry and biology. Its structural complexity offers endless possibilities for innovation across multiple disciplines. As research continues to uncover its full potential, this compound stands at the forefront of scientific discovery.